N-(4-butylphenyl)-2-(1-ethylindol-3-yl)sulfanylacetamide
Description
N-(4-butylphenyl)-2-(1-ethylindol-3-yl)sulfanylacetamide, also known as BPIE-SA, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various research fields. BPIE-SA is a thiol-based compound that is synthesized through a simple and efficient method.
Scientific Research Applications
Glutaminase Inhibition
N-(4-butylphenyl)-2-(1-ethylindol-3-yl)sulfanylacetamide is structurally related to bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES), a potent and selective allosteric inhibitor of kidney-type glutaminase (GLS). Research has identified BPTES analogs as potential GLS inhibitors, offering therapeutic potential in oncology. The structure-activity relationship studies on these analogs, including N-(4-butylphenyl)-2-(1-ethylindol-3-yl)sulfanylacetamide, provide insights into improving drug-like properties and therapeutic efficacy in cancer treatment (Shukla et al., 2012).
Antimicrobial Studies
Studies on sulfanilamide derivatives, closely related to N-(4-butylphenyl)-2-(1-ethylindol-3-yl)sulfanylacetamide, have revealed their potential in antimicrobial applications. These derivatives exhibit distinct packing and hydrogen bonding models, influencing their antibacterial and antifungal activities. The analysis of their crystal structures and thermogravimetric properties contributes to understanding the antimicrobial efficacy of related compounds (Lahtinen et al., 2014).
Anti-Helicobacter Pylori Agents
Compounds structurally similar to N-(4-butylphenyl)-2-(1-ethylindol-3-yl)sulfanylacetamide have demonstrated potent and selective activities against the gastric pathogen Helicobacter pylori. These compounds, including carbamates derived from similar molecular scaffolds, show promise as novel anti-H. pylori agents, fulfilling several significant in vitro microbiological criteria necessary for therapeutic application (Carcanague et al., 2002).
In Vitro Anticancer Evaluation
Research on 4-arylsulfonyl-1,3-oxazoles, structurally related to N-(4-butylphenyl)-2-(1-ethylindol-3-yl)sulfanylacetamide, has shown significant anticancer activities. These compounds have been tested against various cancer cell lines, exhibiting cytostatic and antiproliferative effects. This suggests potential for similar compounds in targeted cancer therapy (Zyabrev et al., 2022).
properties
IUPAC Name |
N-(4-butylphenyl)-2-(1-ethylindol-3-yl)sulfanylacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N2OS/c1-3-5-8-17-11-13-18(14-12-17)23-22(25)16-26-21-15-24(4-2)20-10-7-6-9-19(20)21/h6-7,9-15H,3-5,8,16H2,1-2H3,(H,23,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NWYKNOWZXHYYIM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=CC=C(C=C1)NC(=O)CSC2=CN(C3=CC=CC=C32)CC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-butylphenyl)-2-(1-ethylindol-3-yl)sulfanylacetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![ethyl 6-methyl-4-{3-[3-methyl-4-(propan-2-yloxy)phenyl]-1-phenyl-1H-pyrazol-4-yl}-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate](/img/structure/B2710288.png)
![N-(6-ethoxy-3-methyl-1,3-benzothiazol-2-ylidene)-4-[4-[(6-ethoxy-3-methyl-1,3-benzothiazol-2-ylidene)carbamoyl]phenoxy]benzamide](/img/structure/B2710294.png)
![(E)-1-[4-[(2,4-dichlorophenyl)methoxy]phenyl]-3-(4-fluoroanilino)prop-2-en-1-one](/img/structure/B2710295.png)
![3-(4-bromophenyl)-9-isopropyl-5-methyl-5H-[1,2,4]triazolo[4,3-e]purine-6,8(7H,9H)-dione](/img/structure/B2710303.png)
